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Welcome to the technical support center for aluminum extrusion. This guide is designed for

researchers, scientists, and professionals in drug development who utilize custom aluminum
profiles in experimental apparatus, analytical instrumentation, and specialized equipment. An

understanding of surface metallurgy is critical, as imperfections can impact experimental

outcomes through unforeseen surface interactions, compromised structural integrity, or

diminished performance under vacuum or pressure.

This document provides a framework for diagnosing and resolving common surface defects

encountered during the aluminum extrusion process. It is structured to provide both quick-

reference FAQs and in-depth troubleshooting guides that explore the causal mechanisms

behind each defect.

Quick Access: Frequently Asked Questions (FAQs)
This section addresses high-level questions about surface quality in aluminum extrusions.

Q1: What are the primary categories of aluminum
extrusion defects?
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A: Defects in aluminum extrusions are broadly classified into three categories: surface defects,

dimensional defects, and internal defects.[1][2] Surface defects, such as scratches and die

lines, affect the external appearance.[2] Dimensional defects involve deviations from the

intended shape or size, like twisting or bowing.[1] Internal defects, like porosity, are not visible

on the surface but can compromise the material's structural integrity.[1][2]

Q2: At what stages of the manufacturing process do
defects typically arise?
A: Defects can be introduced at multiple stages. Key areas include billet preparation (cracks,

impurities), the extrusion process itself (improper temperature, die design), and post-extrusion

handling (improper cooling, rough handling).[1]

Q3: What is the fundamental cause of "die lines" on an
extruded profile?
A: Die lines are longitudinal depressions or protrusions on the profile's surface.[3] They are

fundamentally caused by imperfections on the die's bearing surface, which imprint onto the

aluminum as it flows through.[3][4] This can result from die wear, contamination, or improper

polishing of the die.[2][4]

Q4: Can the aluminum alloy composition itself
contribute to surface defects?
A: Yes, alloy selection is critical.[1] Some high-strength alloys (e.g., 6082, 7075) are more

prone to cracking under certain conditions.[5] Additionally, impurities or variations in alloy

composition can lead to defects like streaks or reduced corrosion resistance.[1][6]

Q5: What is the "transverse weld defect" and why does
it occur?
A: The transverse weld defect is a discontinuity that occurs in billet-to-billet extrusion.[7][8] It is

caused by the oxidized and often contaminated surfaces of two consecutive billets not welding

together perfectly as one is pushed behind the other.[7] This creates a structurally weak zone.

[7]
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In-Depth Troubleshooting Guides
These guides provide a detailed, science-first approach to identifying, understanding, and

resolving specific surface defects.

Guide 1: Die Lines and Surface Scratches
Problem: The extruded profile exhibits continuous longitudinal lines (die lines) or sporadic,

deeper grooves (scratches). These are among the most common surface defects.[6]

Visual Identification & Root Cause Analysis
A systematic approach to identifying the root cause of linear defects is crucial for effective

resolution. The following workflow outlines the diagnostic process.
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(e.g., aluminum oxide)

Cause: Improper Handling 
(e.g., contact with sharp objects)

Cause: Contaminated Runout Table 
(e.g., debris)
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Caption: Diagnostic workflow for linear surface defects.

Causality and Scientific Principles
Die Lines: These are a direct replication of the die's micro-topography. As the aluminum
billet is forced through the die under immense pressure and heat, it behaves as a highly

viscous fluid. Any roughness, pit, or score mark on the die bearing acts as a mold, imprinting

a corresponding line onto the profile's surface.[3][4] The mechanism is exacerbated by
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adhesive wear, where small particles of aluminum adhere to the die surface, disrupting

smooth material flow.[7]

Scratches: Unlike die lines, scratches are typically introduced after the profile has exited the

die.[1][6] This is a mechanical abrasion issue, often occurring on runout tables, during

cooling, or during transport when the aluminum is still relatively soft.[9][10]

Resolution Protocol
For Die Lines:

Die Maintenance (Primary Solution): The most effective solution is to remove the die from

service for polishing and maintenance. The die bearing surfaces must be cleaned and

polished to a mirror finish.[3][11] Regular die maintenance is critical.[2][6]

Die Material and Hardness: Ensure the die is made from appropriate tool steel (e.g., H13)

and has undergone proper nitriding treatment to achieve high surface hardness, which

resists wear.[3]

Process Parameter Optimization: While secondary to die condition, optimizing extrusion

speed and temperature can mitigate the severity of die lines.[6] Reducing speed can lower

friction and heat buildup at the die bearing.[9]

For Scratches:

Handling Protocol Review: Implement strict handling protocols. Use non-abrasive materials

(e.g., graphite or felt) on runout tables and transport racks.[6]

Work Environment Audit: Ensure the post-extrusion environment is free of foreign

contaminants like metal shavings or debris that could cause abrasion.[1][6]

Protective Measures: For sensitive applications, apply protective films or coatings

immediately after extrusion and cooling to prevent damage during transport and storage.[6]

Guide 2: Pickup and Galling
Problem: The profile surface shows intermittent, torn marks, often ending in a small, adhered

fleck of aluminum.[7][8] This defect, known as "pickup," creates a rough, unacceptable texture.
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[2][12]

Visual Identification & Root Cause Analysis
Feature Description Primary Cause

Appearance

Comma-shaped or comet-like

torn spots, oriented in the

direction of extrusion.[8]

Localized adhesion (welding)

of aluminum to the die bearing

surface, followed by shearing.

Texture

Rough, with a raised lump of

material often terminating the

mark.[12]

Buildup and subsequent

detachment of aluminum

particles from the die.[12]

Location

Can occur anywhere on the

profile but is often consistent in

location if related to a specific

die imperfection.

Contaminants on the die,

insufficient lubrication, or

excessive

temperature/pressure.[2][7]

Causality and Scientific Principles
Pickup is a severe form of adhesive wear, also known as galling. The mechanism involves

several stages:

Initiation: Under high temperature and pressure, the natural oxide layer on the aluminum
can break down at the die interface. This allows nascent, highly reactive aluminum to make

direct contact with the steel die.

Adhesion: A microscopic weld forms between the aluminum and the die surface. This is

often initiated by inclusions in the billet or imperfections on the die.[7]

Growth & Tearing: As the extrusion continues to flow, this adhered particle (lump) grows. The

force of the material flow eventually shears the lump from the surface, but not before tearing

the profile surface and often detaching with a piece of the adhered material, which is then

redeposited downstream.[8]

This defect is highly sensitive to temperature and pressure, which dictate the plasticity of the

aluminum and the likelihood of forming adhesive bonds.[7]
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Resolution Protocol
Die Surface Integrity:

Cleaning: Thoroughly clean and polish the die to remove any adhered aluminum or oxide

buildup.[11]

Coatings: Consider applying anti-pickup coatings (e.g., titanium nitride) to the die bearings

to reduce the chemical affinity between the die and the aluminum.[11]

Billet Quality and Preparation:

Homogenization: Ensure the aluminum billet has undergone proper homogenization

treatment to dissolve inclusions and create a uniform microstructure.[7]

Cleaning: The billet surface must be clean and free of contaminants before entering the

extrusion press.[11]

Process Parameter Control (Isothermal Extrusion):

Temperature Management: This is the most critical process parameter. Avoid excessive

billet temperatures, which increase the risk of aluminum sticking to the die.[4][13]

Implementing isothermal extrusion, where the billet has a temperature gradient to ensure

a constant exit temperature, is a highly effective strategy.[9][13]

Speed Reduction: Lowering the extrusion speed reduces frictional heat generation at the

die bearing, decreasing the tendency for pickup.[9]

Guide 3: Surface Cracking
Problem: Fissures or cracks appear on the surface of the extruded profile, compromising both

its appearance and structural integrity.

Visual Identification & Root Cause Analysis
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Surface Cracks Observed
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Click to download full resolution via product page

Caption: Root cause analysis for surface cracking defects.

Causality and Scientific Principles
Surface cracking, often called "speed cracking" or "fir-tree" cracking, occurs when the extrusion

speed or temperature exceeds the material's tolerance.[11] The root cause is a combination of

factors:

Frictional Heat: High extrusion speeds generate significant frictional heat at the die bearing.

[9] This can raise the surface temperature of the aluminum to its solidus point (the point at

which it begins to melt), causing it to lose tensile strength and tear.
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Tensile Stress: The material is under immense tensile stress as it is drawn over the die

bearing. If this stress exceeds the hot tensile strength of the alloy at that specific

temperature, cracking will occur.

Alloy Composition: Alloys with a wide freezing range (a large temperature difference between

liquidus and solidus) are more susceptible to this defect. Poor homogenization can also

leave low-melting-point phases at the grain boundaries, which become initiation sites for

cracks.[14]

Resolution Protocol
Optimize Process Parameters (Primary Control):

Reduce Extrusion Speed: This is the most direct way to reduce frictional heat and lower

the surface temperature of the profile.[11][15][16]

Control Billet Temperature: Strictly control the billet preheat temperature. A billet that is too

hot provides less of a margin before the surface reaches the solidus temperature during

extrusion.[4][11][15]

Die Design Modification:

Incorporate Radii: Avoid sharp corners in the die design, as these act as stress

concentrators. Redesigning the die with smoother transitions and larger radii can

significantly reduce the likelihood of cracking.[11][14]

Bearing Length: Optimize the length of the die bearing. Shorter bearings can reduce

friction and heat generation.

Material Quality Control:

Verify Alloy: Ensure the correct alloy is being used and that its chemical composition is

within specification.[14]

Ensure Proper Homogenization: The billet must be properly homogenized to ensure a

uniform microstructure and prevent localized melting.[14]

Troubleshooting & Optimization
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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